N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide

• Molecular Formula: C18H15ClFN3O
• Molecular Weight: 343.8 g/mol
• IUPAC Name: N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C18H15ClFN3O/c19-15-10-13(4-6-17(15)23-7-1-2-8-23)22-18(24)14-5-3-12(11-21)9-16(14)20/h3-6,9-10H,1-2,7-8H2,(H,22,24)
• InChI Key: VRPXXYRCGPOMQS-UHFFFAOYSA-N
• SMILES: C1CCN(C1)C2=C(C=C(C=C2)NC(=O)C3=C(C=C(C=C3)C#N)F)Cl

Description

N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This receptor is found on immune cells and plays a role in regulating immune responses. CPI-444 has been researched extensively in recent years due to its potential as a cancer immunotherapy agent.

Mechanism of Action

N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide works by binding to and inhibiting the adenosine A2A receptor. This receptor is found on immune cells, including T cells and natural killer cells, and plays a role in regulating immune responses. By inhibiting this receptor, N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide can enhance the anti-tumor immune response and potentially improve the effectiveness of other cancer treatments.
Biochemical and Physiological Effects:
N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide has been shown to have a number of biochemical and physiological effects in preclinical models. In addition to enhancing the anti-tumor immune response, N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide has been shown to increase the production of cytokines and chemokines, which are important signaling molecules in the immune system. N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide has also been shown to reduce the number of regulatory T cells, which can suppress immune responses in the tumor microenvironment.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide is that it has been extensively studied in preclinical models and has shown promising results as a cancer immunotherapy agent. However, one limitation is that it has not yet been tested in clinical trials, so its safety and effectiveness in humans is not yet known.

Future Directions

There are a number of potential future directions for research on N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide. One area of interest is in combination therapy with other cancer treatments, such as chemotherapy or checkpoint inhibitors. Another area of interest is in identifying biomarkers that can predict which patients are most likely to respond to N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide. Additionally, further research is needed to better understand the safety and effectiveness of N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide in humans.

Synthesis Methods

The synthesis of N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide involves multiple steps. The starting material is 4-cyano-2-fluorobenzoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This is then reacted with 3-chloro-4-pyrrolidin-1-ylphenol to form the desired product, N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide.

Scientific Research Applications

N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide has been studied extensively in preclinical models as a potential cancer immunotherapy agent. The adenosine A2A receptor has been shown to play a role in suppressing immune responses in the tumor microenvironment. By inhibiting this receptor, N-(3-chloro-4-pyrrolidin-1-ylphenyl)-4-cyano-2-fluorobenzamide can enhance the anti-tumor immune response and potentially improve the effectiveness of other cancer treatments.